N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide

• Molecular Formula: C24H24N2O6
• Molecular Weight: 436.5 g/mol
• IUPAC Name: N-[(Z)-1-(5-methylfuran-2-yl)-3-oxo-3-(3,4,5-trimethoxyanilino)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H24N2O6/c1-15-10-11-18(32-15)14-19(26-23(27)16-8-6-5-7-9-16)24(28)25-17-12-20(29-2)22(31-4)21(13-17)30-3/h5-14H,1-4H3,(H,25,28)(H,26,27)/b19-14-
• InChI Key: AFRYEDBXMSNZDI-RGEXLXHISA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NC2=CC(=C(C(=C2)OC)OC)OC)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NC2=CC(=C(C(=C2)OC)OC)OC)NC(=O)C3=CC=CC=C3

Description

N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide, commonly known as TAK-285, is a small molecule inhibitor of the human epidermal growth factor receptor 2 (HER2) tyrosine kinase. HER2 is a transmembrane receptor protein that is overexpressed in various types of cancer, including breast, ovarian, and gastric cancers. TAK-285 has been shown to inhibit HER2 signaling and has potential as a therapeutic agent for the treatment of HER2-positive cancers.

Mechanism of Action

TAK-285 inhibits N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide signaling by binding to the ATP-binding site of the N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide tyrosine kinase domain. This prevents the autophosphorylation of N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide and downstream signaling through the PI3K/Akt and MAPK pathways. Inhibition of these pathways leads to cell cycle arrest and apoptosis in N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive cancer cells.
Biochemical and Physiological Effects:
TAK-285 has been shown to have potent antitumor activity in preclinical models of N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive breast cancer. In addition to inhibiting N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide signaling, TAK-285 has been shown to inhibit the growth of cancer stem cells and to enhance the activity of chemotherapy drugs. TAK-285 has also been shown to have minimal toxicity in normal cells.

Advantages and Limitations for Lab Experiments

One advantage of TAK-285 is its specificity for N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide, which makes it a potentially effective therapy for N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive cancers. However, one limitation of TAK-285 is its poor solubility, which can make it difficult to administer in vivo. Additionally, TAK-285 has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

Future research on TAK-285 could focus on improving its solubility and bioavailability, as well as evaluating its safety and efficacy in clinical trials. Other potential future directions include testing TAK-285 in combination with other N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-targeted therapies or chemotherapy drugs, and exploring its potential as a therapy for other types of N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive cancers.

Synthesis Methods

The synthesis of TAK-285 involves multiple steps, starting with the reaction of 5-methyl-2-furoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3,4,5-trimethoxyaniline to form the amide intermediate. The amide is then coupled with 2-bromoacryloyl chloride to form the vinylamide intermediate, which is then reacted with 4-amino-N-(3-chloro-4-fluorophenyl)-benzamide to form TAK-285.

Scientific Research Applications

TAK-285 has been extensively studied in preclinical models of N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive breast cancer. In vitro studies have shown that TAK-285 inhibits N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide signaling and induces cell death in N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive breast cancer cell lines. In vivo studies have shown that TAK-285 inhibits tumor growth in N-{2-(5-methyl-2-furyl)-1-[(3,4,5-trimethoxyanilino)carbonyl]vinyl}benzamide-positive breast cancer xenograft models.